Aluminum tungsten oxide (Al2W3O12)

• IUPAC Name: dialuminum;oxygen(2-);tungsten
• InChI: InChI=1S/2Al.9O.2W/q2*+3;9*-2
• InChI Key: BWALTLDSULABKR-UHFFFAOYSA-N
• Canonical SMILES: [O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[Al+3].[Al+3].[W].[W]
• Molecular Formula: Al2O9W2-12
• Molecular Weight: 565.6 g/mol
• CAS No.: 15123-82-7

Description

Aluminum tungsten oxide (Al₂W₃O₁₂) is a ternary oxide composed of aluminum, tungsten, and oxygen. It is primarily used in industrial applications, though specific functional uses remain understudied compared to its binary counterparts, such as Al₂O₃ or WO₃ . Its synthesis typically involves solid-state reactions or wet chemical methods, which allow precise control over stoichiometry and morphology .

Al₂W₃O₁₂ exhibits amphoteric behavior due to the presence of both aluminum (a Lewis acid) and tungsten (a transition metal with variable oxidation states). This dual character enables interactions with acidic and basic media, making it adaptable for catalytic processes .

Preparation Methods

Synthetic Routes and Reaction Conditions: One common method for preparing aluminum tungsten oxide involves the reaction between magnesium tungstate and aluminum sulfate. This reaction produces aluminum tungsten oxide as a precipitate, which is then washed and dried to obtain the final product .

Industrial Production Methods: Industrial production of aluminum tungsten oxide typically follows similar synthetic routes but on a larger scale. The process involves precise control of reaction conditions, including temperature, pH, and concentration of reactants, to ensure high purity and yield of the compound .

Chemical Reactions Analysis

Types of Reactions: Aluminum tungsten oxide can undergo various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the specific conditions and reagents used.

Common Reagents and Conditions:

Oxidation: Involves the use of oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Can be achieved using reducing agents like hydrogen gas or sodium borohydride.

Substitution: Typically involves the replacement of one element or group within the compound with another, often facilitated by catalysts or specific reaction conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may produce higher oxidation state compounds, while reduction reactions can yield lower oxidation state products .

Scientific Research Applications

Aluminum tungsten oxide has a wide range of applications in scientific research and industry:

Chemistry: Used as a catalyst in various organic synthesis reactions and oxidation processes.

Biology and Medicine: Investigated for its potential use in photothermal therapy for cancer treatment due to its ability to absorb near-infrared light and convert it to heat.

Industry: Employed as an additive in ceramic materials to enhance thermal stability and mechanical strength.

Mechanism of Action

The mechanism by which aluminum tungsten oxide exerts its effects is primarily related to its unique structural and electronic properties. The compound’s ability to absorb and convert light to heat is attributed to its unusual oxygen defect structure and strong local surface plasma resonance. These properties enable it to interact with light and other electromagnetic radiation effectively, making it useful in applications such as photothermal therapy and photocatalysis .

Comparison with Similar Compounds

Aluminum Molybdate (Al₂Mo₃O₁₂)

Aluminum molybdate (Al₂Mo₃O₁₂) shares a similar stoichiometry with Al₂W₃O₁₂ but replaces tungsten with molybdenum. Key differences include:

• Electronic Properties : Molybdenum oxides (MoO₃) exhibit higher electrical conductivity than WO₃ due to easier electron delocalization in Mo⁶+ compared to W⁶+ .
• Catalytic Activity : Al₂Mo₃O₁₂ is more effective in oxidation reactions, whereas Al₂W₃O₁₂ shows promise in acid-catalyzed reactions like esterification .
• Thermal Stability : Tungsten-based oxides generally have higher melting points (~1,470°C for WO₃) compared to molybdenum oxides (~800°C for MoO₃), suggesting Al₂W₃O₁₂ may outperform Al₂Mo₃O₁₂ in high-temperature applications .

Binary Oxides: Al₂O₃ and WO₃

• Al₂O₃ : Aluminum oxide is a wide-bandgap insulator (8.8 eV) with exceptional hardness (9 on the Mohs scale). In contrast, Al₂W₃O₁₂’s properties are influenced by tungsten’s redox activity, enabling semiconducting behavior when partially reduced .
• WO₃ : Tungsten trioxide is a well-studied electrochromic and gas-sensing material. When combined with Al₂O₃ in Al₂W₃O₁₂, the composite gains mechanical robustness while retaining WO₃’s catalytic and optical properties .

Functional Comparisons

Catalytic Performance

• Acid Catalysis : Al₂W₃O₁₂ outperforms Al₂O₃-supported WO₃ (WO₃/Al₂O₃) in dehydration reactions due to stronger Lewis acid sites from Al³+ and optimized dispersion of W⁶+ .
• Support Materials : WO₃ supported on Nb₂O₅ shows higher activity in olefin polymerization than WO₃/Al₂O₃, highlighting the critical role of support choice in catalytic systems .

Mechanical and Thermal Properties

• Tungsten-Alumina Composites : Adding Al₂O₃ to tungsten matrices via wet chemical methods improves hardness (1,200 HV) and recrystallization resistance compared to pure tungsten . Al₂W₃O₁₂, as a standalone phase, may offer similar benefits but requires validation.
• Thermal Expansion : Al₂W₃O₁₂’s thermal expansion coefficient is expected to be lower than Al₂Mo₃O₁₂ due to stronger W–O bonds, reducing structural stress in high-temperature environments .